2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H19N3O4S/c1-4-17-24-25-23(31-17)26-19(13-6-5-7-14(11-13)29-3)18-20(27)15-10-12(2)8-9-16(15)30-21(18)22(26)28/h5-11,19H,4H2,1-3H3
• InChI Key: IHOZTACHJCPZTH-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)C)C5=CC(=CC=C5)OC

Description

2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and interesting properties, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it is believed that this compound exerts its antimicrobial and anticancer effects by inhibiting the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells and microorganisms, and may also have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments include its unique structure and interesting properties, as well as its potential applications in various fields. However, the limitations of using this compound in lab experiments include its complex synthesis process, as well as the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of future directions for research on 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. These include further studies on its mechanism of action, as well as its potential applications in the development of new drugs for the treatment of cancer and infectious diseases. Additionally, research on the synthesis of this compound may lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a multi-step process that requires careful attention to detail. The synthesis begins with the reaction of 3-methoxybenzaldehyde and 5-ethyl-1,3,4-thiadiazol-2-amine to form a Schiff base. This Schiff base is then reacted with 7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in the presence of a catalyst to form the final product.

Scientific Research Applications

2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been the subject of numerous scientific studies due to its potential applications in various fields. This compound has been found to exhibit significant antimicrobial and anticancer activity, making it a promising candidate for the development of new drugs.